Cas no 1208077-28-4 (1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one)

1-(3-Chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone characterized by its unique halogenated structure, combining chloro and fluoro substituents on the phenyl ring with a trifluoroacetyl group. This compound exhibits high reactivity due to the electron-withdrawing effects of the fluorine and chlorine atoms, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its trifluoromethyl ketone moiety enhances stability and lipophilicity, which can be advantageous in drug design. The precise arrangement of halogens also allows for selective functionalization, enabling tailored modifications in complex molecular frameworks. Suitable for controlled reactions under inert conditions.

1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one structure

1208077-28-4 structure

Product Name:1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one

CAS No:1208077-28-4

MF:C₈H₂ClF₅O

MW:244.545898914337

MDL:MFCD12922599

CID:4577586

PubChem ID:50998384

Update Time:2025-06-06

1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- 3'-Chloro-2,2,2,2',6'-pentafluoroacetophenone
- 1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one
- MDL： MFCD12922599
- Inchi： 1S/C8H2ClF5O/c9-3-1-2-4(10)5(6(3)11)7(15)8(12,13)14/h1-2H
- InChI Key： PUQQCGUFKLKOLU-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=C1F)C(C(F)(F)F)=O)F

Computed Properties

Exact Mass: 243.9714332 g/mol
Monoisotopic Mass: 243.9714332 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 17.1
Molecular Weight: 244.54

1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1933214-0.05g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		0.05g	$827.0	2023-09-17
Enamine	EN300-1933214-0.1g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		0.1g	$867.0	2023-09-17
Enamine	EN300-1933214-0.25g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		0.25g	$906.0	2023-09-17
Enamine	EN300-1933214-0.5g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		0.5g	$946.0	2023-09-17
Enamine	EN300-1933214-1.0g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		1g	$871.0	2023-06-01
Enamine	EN300-1933214-2.5g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		2.5g	$1931.0	2023-09-17
Enamine	EN300-1933214-5.0g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		5g	$2525.0	2023-06-01
Enamine	EN300-1933214-10.0g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		10g	$3746.0	2023-06-01
Aaron	AR01FAY5-100mg	3'-Chloro-2,2,2,2',6'-pentafluoroacetophenone	1208077-28-4	95%	100mg	$1157.00	2025-02-12
Enamine	EN300-1933214-1g	1-(3-chloro-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208077-28-4		1g	$986.0	2023-09-17